(2S,4R)-4-Hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide hydrochloride

• IUPAC Name: (2S,4R)-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide;hydrochloride
• InChI: InChI=1S/C16H19N3O2S.ClH/c1-10-15(22-9-19-10)12-4-2-11(3-5-12)7-18-16(21)14-6-13(20)8-17-14;/h2-5,9,13-14,17,20H,6-8H2,1H3,(H,18,21);1H/t13-,14+;/m1./s1
• InChI Key: QNLCWFKBLGSPME-DFQHDRSWSA-N
• Canonical SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3)O.Cl
• Isomeric SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)[C@@H]3C[C@H](CN3)O.Cl
• Molecular Formula: C16H20ClN3O2S
• Molecular Weight: 353.9 g/mol

Description

“(2S,4R)-4-Hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide hydrochloride” is a chemical compound with the CAS number 1448189-90-9. It is available for purchase from various chemical suppliers.

Scientific Research Applications

1. Use in Antipsychotic Agent Synthesis

The compound has been studied for its potential as an antipsychotic agent. In research focusing on heterocyclic analogues of 1192U90, derivatives of carboxamides, including those related to the (2S,4R)-4-Hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide, showed promising in vitro and in vivo activities as antipsychotic agents. These compounds demonstrated strong binding to dopamine and serotonin receptors and efficacy in mouse models predictive of antipsychotic activity, indicating their potential for further exploration in antipsychotic drug development (Norman et al., 1996).

2. Role in Coupling Reactions

Research has also highlighted the compound's role in facilitating chemical reactions. Specifically, it has been used as a ligand in copper-catalyzed coupling reactions involving (hetero)aryl chlorides with sulfinic acid salts. This application is significant for the synthesis of (hetero)aryl methylsulfones, which are important in pharmaceutical research (Ma et al., 2017).

3. Synthesis of Anti-Inflammatory Agents

Another avenue of research involves the synthesis of compounds with potential anti-inflammatory properties. Methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, a structurally related molecule, was synthesized as part of efforts to discover new anti-inflammatory agents (Moloney, 2001).

4. Antioxidant Activity

Compounds structurally similar to the (2S,4R)-4-Hydroxy variant have been synthesized and evaluated for their antioxidant properties. These studies are crucial for identifying new antioxidants, which play a significant role in combating oxidative stress-related diseases (Tumosienė et al., 2019).

5. Potential Nootropic Agents

The compound has also been explored in the synthesis of potential nootropic agents. This research is aimed at developing substances that can enhance cognitive functions, a field that is of increasing interest in the treatment of neurodegenerative diseases and cognitive disorders (Valenta et al., 1994).

Safety and Hazards

The safety and hazards associated with a compound are usually provided in its Material Safety Data Sheet (MSDS). For this compound, it is indicated that it may be harmful if swallowed and may cause skin and eye irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection.